GS-2278

Idiopathic Pulmonary Fibrosis LPAR1 Antagonist Potency
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H16F5N9O3
Molecular Weight 549.4 g/mol
Cat. No. B15569144
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameGS-2278
Molecular FormulaC22H16F5N9O3
Molecular Weight549.4 g/mol
Structural Identifiers
InChIInChI=1S/C22H16F5N9O3/c1-10(14-5-12(23)8-29-17(14)24)39-21(38)33-18-16(34-35-36(18)2)15-4-3-13(9-28-15)32-19(37)11-6-30-20(31-7-11)22(25,26)27/h3-10H,1-2H3,(H,32,37)(H,33,38)/t10-/m1/s1
InChIKeyVHSVUMBZCLBMNY-SNVBAGLBSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

GS-2278 LPAR1 Antagonist Preclinical Profile


GS-2278 is an investigational, small-molecule, non-carboxylic acid lysophosphatidic acid receptor 1 (LPAR1) antagonist developed for the study of idiopathic pulmonary fibrosis (IPF) [1]. It exhibits a potent in vitro profile (EC50 = 12 nM in MRTF-A nuclear translocation assay) and high selectivity for LPAR1 over related lysophospholipid receptor subtypes (LPAR2, LPAR3, LPAR5) . The compound is designed for once-daily (QD) oral dosing and has demonstrated efficacy in a bleomycin-induced lung fibrosis model [2]. Its preclinical development was halted due to CNS-related toxicity observed in canine toxicology studies, positioning it as a valuable research tool rather than a clinical candidate [3].

1
Discontinued clinical candidate now serving as a well-characterized LPAR1 tool compound for fibrotic signaling research.
2
Designed non-brain penetrant for peripheral target engagement studies; observed CNS toxicity provides unique safety context.
3
Orthosteric competitive antagonist with unbiased pathway blockade supports LPAR1 target validation and pathway deconvolution.

Substitution Risks for GS-2278 Studies


GS-2278 is a uniquely optimized, non-carboxylic acid LPAR1 antagonist with a distinct pharmacodynamic and pharmacokinetic profile that precludes simple substitution with other in-class compounds like BMS-986020 (a carboxylic acid derivative) or SAR100842 (fipaxalparant) [1]. Its structure was specifically designed to mitigate metabolic liabilities (e.g., GSH adduct formation) and achieve a suitable profile for once-daily oral dosing, a key differentiator from many early-stage LPAR1 antagonists [2]. Critically, its toxicology profile, specifically the CNS-related findings in dogs, defines a unique risk-benefit balance that is not shared by other LPAR1 antagonists like BMS-986020, which instead caused hepatobiliary toxicity in clinical trials [3]. Therefore, substituting GS-2278 with a generic LPAR1 antagonist could lead to significantly different experimental outcomes, confounding results related to target engagement, pharmacokinetics, and off-target effects.

!
Class-wide hepatobiliary toxicity profiles vary significantly (BMS-986020 vs admilparant); adverse event prediction cannot be transferred across LPAR1 antagonists.
!
Brain penetration differs markedly among tool compounds; GS-2278 is non-CNS penetrant by design, making direct substitution with brain-penetrant LPAR1 ligands inappropriate for peripheral fibrosis models.
!
Polymorph and salt form critically influence PK: the thermodynamically stable freebase 1-A exhibited poor solubility, whereas the 1-HCl·2H₂O dihydrate salt was required for adequate exposure. Uncharacterized solid forms may not reproduce reported pharmacology.

GS-2278 Comparative Evidence


Cellular Functional Potency

GS-2278 demonstrates a functional EC50 of 12 nM in the MRTF-A nuclear translocation assay in TWNT4 cells, providing a direct quantitative comparison to its in-class predecessors . BMS-986020, a key comparator, is reported to have a Kb value of 6.7 nM in a different functional assay, but its IC50 for human LPA1 is described as <300 nM, and its selectivity profile differs significantly . Another comparator, AM095, exhibits an IC50 of 25 nM in a calcium flux assay [1]. The 12 nM EC50 of GS-2278 positions it as a highly potent compound within the same class, suitable for in vitro mechanistic studies requiring robust target engagement.

Functional Potency
Cross-study comparable
EC50 12 nM
Supports dose-response model interpretation in fibrosis signaling assays.
MRTF-A nuclear translocation assay in TWNT4 cells; LPA-induced.
Idiopathic Pulmonary Fibrosis LPAR1 Antagonist Potency EC50

LPAR Subtype Selectivity

GS-2278 exhibits a competitive binding mechanism with a Ki value of 60 nM for human LPAR1, determined via a [3H]-LPA binding assay . This is a critical parameter for understanding its target engagement. In comparison, the early-stage LPAR1 antagonist Ki16425 has a reported Ki of 340 nM for the human LPAR1 receptor, representing a 5.7-fold lower binding affinity . While direct Ki data for BMS-986020 and SAR100842 are not consistently reported in the same assay format, the 60 nM Ki value for GS-2278 provides a benchmark for evaluating binding affinity within the class.

LPAR Selectivity
Head-to-head comparison
LPAR1 only H2L 5765834: LPAR1/3/5 triple antagonist; broad-spectrum profile
Enables unambiguous target engagement attribution; minimizes off-receptor confounding.
Calcium mobilization in CHO cells expressing individual human LPAR subtypes.
LPAR1 Binding Affinity Ki Receptor Pharmacology

Binding Affinity & Competitive Mechanism

GS-2278 exhibits high selectivity for LPAR1 over LPAR2, LPAR3, and LPAR5 in calcium flux assays performed in CHO cells overexpressing individual receptors . This contrasts with BMS-986020, which inhibits bile acid and phospholipid transporters (BSEP, MRP4, MDR3) with IC50 values of 4.8 μM, 6.2 μM, and 7.5 μM, respectively, indicating a distinct off-target profile that contributed to clinical hepatobiliary toxicity . Similarly, SAR100842 (fipaxalparant) has no activity up to 10 μM on LPAR2, LPAR3, or LPAR5, but its clinical development for IPF was discontinued, highlighting that selectivity alone does not guarantee success . The specific selectivity profile of GS-2278 is a key differentiator for researchers requiring a clean LPAR1 tool compound.

Binding Affinity
Cross-study comparable
Ki 60 nM (human LPAR1)
Competitive orthosteric binding context supports concentration-response studies.
[³H]-LPA radioligand competition assay; not allosteric (cf. fipaxalparant NAM).
Selectivity LPAR1 LPAR2 LPAR3 Off-Target Effects

Solid Form & Salt Optimization

GS-2278 demonstrated significant efficacy in an interventional model of bleomycin-induced lung fibrosis, dose-dependently blocking LPA-induced histamine release [1]. This is a standard preclinical benchmark for anti-fibrotic compounds targeting IPF. While quantitative data on fibrosis reduction (e.g., Ashcroft score or hydroxyproline content) is not publicly detailed, the reported efficacy places GS-2278 among the few LPAR1 antagonists, such as BMS-986020, that have shown positive outcomes in this model [2]. The key differentiator is that GS-2278 achieved this efficacy while being designed for once-daily oral dosing, a desirable pharmacokinetic feature not achieved by all LPAR1 antagonists.

Solid Form & PK
Class-level inference
1-HCl·2H₂O salt required for adequate oral exposure; freebase 1-A polymorph unsuitable
Salt-form selection may impact PK reproducibility; use optimized solid form for in vivo models.
15 freebase polymorphs identified; process development details available.
In Vivo Efficacy Bleomycin Model Lung Fibrosis IPF

Unbiased GPCR Signaling Blockade

The preclinical development of GS-2278 for IPF was terminated after CNS-related toxicity was observed in repeat-dose toxicology studies in dogs [1]. This finding directly contrasts with the toxicology profile of the key comparator BMS-986020, which progressed to Phase 2 clinical trials but was discontinued due to hepatobiliary toxicity (cholecystitis, elevated liver enzymes) [2]. While both compounds exhibited preclinical toxicity that halted development, the specific organ system affected—CNS for GS-2278 vs. hepatobiliary for BMS-986020—is a crucial differentiator. GS-2278 was designed to be non-brain penetrant, making this CNS finding particularly significant and highlighting an unexpected off-target effect [1].

Signaling Bias
Class-level inference
Unbiased blockade of Gαi, Gα12/13, Gαq, β-Arrestin
Supports pathway-level interpretation without biased signaling artifacts.
Functional assays in LPAR1-expressing cells; contrasts with NAM or biased agonist profiles.
Toxicology CNS Toxicity Safety Profile Preclinical Development

In Vivo Efficacy & CNS Toxicity

GS-2278 was specifically optimized to possess desirable pharmacokinetic properties for once-daily (QD) oral dosing, a key objective of its medicinal chemistry program [1]. In contrast, BMS-986020 was dosed twice daily (BID) at 600 mg in its Phase 2 IPF trial, indicating a different pharmacokinetic profile that may require more frequent administration to maintain effective plasma concentrations [2]. While specific parameters like Cmax, AUC, and half-life are not publicly disclosed for GS-2278, the explicit design goal of achieving QD dosing differentiates it from comparators requiring BID administration.

In Vivo Efficacy & Toxicity
Supporting evidence
Efficacy in bleomycin model; CNS toxicity in dogs BMS-986020: hepatobiliary toxicity; admilparant: ongoing Phase 3
Reported efficacy and toxicity context for model design; illustrates class-distinct safety findings.
Development discontinued; tool compound for target validation and toxicology training.
Pharmacokinetics Oral Dosing QD Dosing Bioavailability

GS-2278 Research Applications


LPAR1 Target Validation & Pathway Studies

GS-2278 is ideal for in vitro and in vivo studies aimed at dissecting the specific role of LPAR1 in fibrotic and inflammatory pathways, such as those in IPF and systemic sclerosis. Its high potency (EC50 = 12 nM) and selectivity over other LPAR subtypes minimize confounding effects from off-target receptor modulation . The compound's ability to antagonize all downstream LPAR1 pathways (Gαi, Gα12/13, Gαq, β-Arrestin) indicates unbiased antagonism, making it a robust tool for comprehensive pathway analysis . Researchers can confidently use GS-2278 to generate clean, interpretable data on LPAR1-dependent processes without the noise of transporter inhibition or broad receptor activation.

Comparative Pharmacology Benchmarking

Given its unique preclinical safety profile—CNS toxicity in dogs leading to development termination—GS-2278 serves as a critical probe for studying the off-target mechanisms of LPAR1 antagonism in the central nervous system [1]. Conversely, researchers interested in hepatobiliary toxicity would benefit from using BMS-986020 as a comparator tool. GS-2278's distinct toxicology signature, compared to BMS-986020's hepatobiliary effects, makes it an essential component of comparative toxicology studies aimed at understanding the safety liabilities of this target class [2]. This is particularly relevant for drug discovery programs seeking to develop next-generation LPAR1 antagonists with improved safety margins.

PK & Solid Form Method Development

GS-2278's demonstrated efficacy in the bleomycin-induced lung fibrosis model, combined with its QD dosing design, positions it as a valuable reference compound for benchmarking new LPAR1 antagonists or for use in combination therapy studies [3]. Its oral bioavailability and suitability for once-daily administration simplify in vivo experimental logistics compared to compounds requiring more frequent dosing. Researchers can use GS-2278 as a positive control to validate the anti-fibrotic activity of novel compounds in the same model, or to investigate the additive or synergistic effects of combining LPAR1 antagonism with other therapeutic modalities [4].

Toxicology Decision-Making Training

As a well-characterized, potent, and selective LPAR1 antagonist with a defined (though adverse) toxicology profile, GS-2278 is an excellent chemical probe for validating the therapeutic hypothesis of LPAR1 inhibition in various fibrotic and inflammatory diseases beyond IPF [5]. Its use can help confirm whether LPAR1 antagonism is a viable strategy in models of, for example, diabetic nephropathy, systemic sclerosis, or cancer-associated fibrosis. The compound's unique profile—high potency, QD oral design, and CNS toxicity—provides a clear set of parameters for interpreting results, enabling researchers to make informed decisions about target engagement versus compound-specific liabilities.

Application
Selection Property
Validation Focus
LPAR1 target validation and pathway deconvolution
Selective, unbiased orthosteric antagonism
Gαi, Gα12/13, Gαq, β-Arrestin pathway coverage
Comparative pharmacology benchmarking
Defined Ki and competitive binding mechanism
Binding mode and safety margin comparison to clinical-stage LPAR1 antagonists
Solid form and salt selection method development
Complex polymorphic landscape (15 forms)
1-HCl·2H₂O crystallization and impurity control process
Preclinical toxicology case studies and training
CNS toxicity despite peripheral design intent
Go/no-go decision framework and CNS safety assessment

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

37 linked technical documents
Explore Hub


Quote Request

Request a Quote for GS-2278

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.